Cas no 313678-96-5 (Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-)

• Product Name: Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-
• CAS No: 313678-96-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 2949504
• Update Time: 2025-05-24

Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-

• Inchi： 1S/C11H12O2/c1-8(12)10-7-6-9-4-2-3-5-11(9)13-10/h2-5,10H,6-7H2,1H3
• InChI Key： RKUBTKFLMDQAFI-UHFFFAOYSA-N
• SMILES： C(=O)(C1OC2=CC=CC=C2CC1)C

Additional information on Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-

Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- and CAS No. 313678-96-5: A Comprehensive Overview

Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-, is a significant compound in the realm of chemical and pharmaceutical research, identified by its unique Chemical Abstracts Service (CAS) number 313678-96-5. This compound belongs to a class of heterocyclic ketones that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- incorporates a benzopyran moiety, which is known for its role in various pharmacological mechanisms.

The benzopyran scaffold is a prominent feature in medicinal chemistry, often serving as a core structure in bioactive molecules. Its ability to interact with biological targets makes it invaluable in the design of novel therapeutic agents. In recent years, there has been a surge in research focused on benzopyran derivatives due to their reported efficacy in modulating various physiological pathways. The compound Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- represents a promising candidate for further exploration in this domain.

One of the most compelling aspects of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- is its potential as a scaffold for drug discovery. The benzopyran ring system offers multiple sites for functionalization, allowing chemists to tailor the molecule's properties to achieve specific biological effects. Recent studies have highlighted the compound's ability to interact with enzymes and receptors involved in inflammatory processes, making it a candidate for developing anti-inflammatory agents.

Moreover, the pharmacokinetic profile of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- has been a subject of intense investigation. Researchers have been particularly interested in understanding how the benzopyran moiety influences the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for optimizing drug candidates for clinical use. Preliminary data suggest that the compound exhibits favorable solubility and stability characteristics, which are essential for formulation development.

The synthesis of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- has also been a focus of academic and industrial research. Advanced synthetic methodologies have been employed to streamline the production process while maintaining high purity standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzopyran core. These advancements have not only improved yield but also reduced the environmental impact of the synthesis.

In vitro and in vivo studies have provided valuable insights into the biological activity of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-. Research has demonstrated its potential as an antioxidant and anti-proliferative agent. The compound's ability to scavenge free radicals and inhibit the growth of certain cancer cell lines makes it an attractive candidate for further therapeutic development. Additionally, its interaction with specific signaling pathways has been explored, revealing promising avenues for treating neurological disorders.

The integration of computational chemistry and molecular modeling has further enhanced our understanding of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)-. These tools have allowed researchers to predict binding affinities and optimize molecular structures with greater precision. By leveraging these technologies, scientists can accelerate the drug discovery process and identify lead compounds more efficiently. The combination of experimental and computational approaches has become indispensable in modern pharmaceutical research.

The future prospects of Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-yl)- are vast and exciting. Ongoing research aims to uncover new therapeutic applications and refine synthetic strategies for improved scalability. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-2-y)^l_- will play a pivotal role in shaping the future of medicine.